Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate

• IUPAC Name: diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate
• InChI: InChI=1S/C17H21NO5/c1-5-12-8-10-13(11-9-12)14(19)18-17(4,15(20)22-6-2)16(21)23-7-3/h5,8-11H,1,6-7H2,2-4H3,(H,18,19)
• InChI Key: KIHZYSWJPYNMRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C(=O)OCC)NC(=O)C1=CC=C(C=C1)C=C
• Molecular Formula: C17H21NO5
• Molecular Weight: 319.4 g/mol

Description

Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate, also known as DEBAP, is an organic compound that has been widely used in scientific research. It is a derivative of diethyl malonate and has a molecular weight of 323.36 g/mol. DEBAP has been found to have various applications in the field of biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate involves the reaction between the carbonyl group of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate and the hydrogen peroxide molecule. This reaction results in the formation of a highly fluorescent compound, which emits light upon excitation. The fluorescence intensity of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate is directly proportional to the concentration of hydrogen peroxide, making it an excellent tool for the detection of ROS.
Biochemical and Physiological Effects:
Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate has been found to have minimal biochemical and physiological effects on cells and tissues. It does not interfere with the normal functioning of cells and does not cause any toxicity or cell death. This makes it an ideal probe for the detection of ROS in living cells and tissues.

Advantages and Limitations for Lab Experiments

The advantages of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate include its high selectivity and sensitivity towards hydrogen peroxide, its ability to detect ROS in living cells and tissues, and its ease of use in various spectroscopic techniques. However, Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate has some limitations, such as its limited solubility in water and its susceptibility to interference from other molecules that can react with hydrogen peroxide.

Future Directions

There are several future directions for the use of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate in scientific research. One potential application is the development of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate-based biosensors for the detection of ROS in various biological samples. Another direction is the modification of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate to improve its solubility and selectivity towards specific ROS. Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate can also be used in combination with other fluorescent probes to detect multiple ROS simultaneously. Overall, Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate has great potential for the development of new diagnostic and therapeutic tools for various diseases associated with ROS.

Synthesis Methods

The synthesis of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate involves the reaction between diethyl malonate and 4-vinylbenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds via the formation of an intermediate, which is then hydrolyzed to yield the final product. The yield of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and the amount of reagents used.

Scientific Research Applications

Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate has been extensively used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS). ROS are highly reactive molecules that are produced during various physiological processes and can cause cellular damage if not eliminated. Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate has been found to react specifically with hydrogen peroxide, a type of ROS, and produce a fluorescent signal that can be detected using various spectroscopic techniques.